Cas no 46231-21-4 (4-benzylamino-butan-2-one)

• Product Name: 4-benzylamino-butan-2-one
• CAS No: 46231-21-4
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 930294
• PubChem ID: 11194647
• Update Time: 2025-04-19

4-benzylamino-butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-benzylamino-butan-2-one
• 4-(benzylamino)butan-2-one
• EN300-372175
• AKOS006243248
• AC-17741
• DTXSID40458283
• 46231-21-4
• SCHEMBL5738287

• Inchi： 1S/C11H15NO/c1-10(13)7-8-12-9-11-5-3-2-4-6-11/h2-6,12H,7-9H2,1H3
• InChI Key： JVAYPVAFQYMYKM-UHFFFAOYSA-N
• SMILES： CC(CCNCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines